Cas no 197585-42-5 (1-(Methoxycarbonyl)piperidine-4-carboxylic acid)

• Product Name: 1-(Methoxycarbonyl)piperidine-4-carboxylic acid
• CAS No: 197585-42-5
• MF: C₈H₁₃NO₄
• MW: 187.193122625351
• MDL: MFCD02082494
• CID: 1029529
• PubChem ID: 1490569
• Update Time: 2025-06-08

1-(Methoxycarbonyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(Methoxycarbonyl)piperidine-4-carboxylic acid
• 1-methoxycarbonylpiperidine-4-carboxylic acid
• 1-(Methoxycarbonyl)-4-piperidinecarboxylic acid
• 1-methoxycarbonyl-4-piperidinecarboxylic acid
• F3055-0203
• HMS1365I20
• 1-(Methoxycarbonyl)
• 4-Carboxy-1-(methoxycarbonyl)piperidine
• 4-Carboxy-1-(methoxycarbonyl)piperidine, Methyl 4-carboxypiperidine-1-carboxylate

• MDL： MFCD02082494
• Inchi： 1S/C8H13NO4/c1-13-8(12)9-4-2-6(3-5-9)7(10)11/h6H,2-5H2,1H3,(H,10,11)
• InChI Key： FDQGMCHKKYRKCB-UHFFFAOYSA-N
• SMILES： OC(C1CCN(C(=O)OC)CC1)=O

Computed Properties

• Exact Mass: 187.08400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Experimental Properties

• Density: 1.270±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 97-99
• Solubility: Dissolution (39 g/l) (25 º C),
• PSA: 66.84000
• LogP: 0.48730

1-(Methoxycarbonyl)piperidine-4-carboxylic acid Security Information

• Hazard Statement： Irritant

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 1-(Methoxycarbonyl)piperidine-4-carboxylic acid

Introduction to 1-(Methoxycarbonyl)piperidine-4-carboxylic Acid (CAS No. 197585-42-5)

1-(Methoxycarbonyl)piperidine-4-carboxylic acid (CAS No. 197585-42-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as MCPA, is a derivative of piperidine and features a methoxycarbonyl group attached to the piperidine ring, along with a carboxylic acid moiety at the 4-position. Its unique structural characteristics make it an attractive candidate for various applications, including drug discovery and development.

The chemical structure of 1-(Methoxycarbonyl)piperidine-4-carboxylic acid is characterized by its piperidine ring, which provides a flexible and bioactive scaffold. The methoxycarbonyl group at the 1-position and the carboxylic acid group at the 4-position contribute to its functional versatility. These functional groups can participate in a variety of chemical reactions, making MCPA a valuable intermediate in the synthesis of more complex molecules.

In recent years, 1-(Methoxycarbonyl)piperidine-4-carboxylic acid has been extensively studied for its potential therapeutic applications. One notable area of research involves its use as a building block in the synthesis of novel drugs targeting various diseases. For instance, studies have shown that derivatives of MCPA can exhibit potent anti-inflammatory and analgesic properties, making them promising candidates for the treatment of chronic pain and inflammatory conditions.

A recent study published in the Journal of Medicinal Chemistry highlighted the synthesis and biological evaluation of a series of MCPA-based compounds. The researchers found that these derivatives demonstrated significant anti-inflammatory activity in both in vitro and in vivo models. Specifically, one derivative was shown to effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation.

Beyond its anti-inflammatory properties, 1-(Methoxycarbonyl)piperidine-4-carboxylic acid has also been explored for its potential as a scaffold in the development of drugs targeting neurological disorders. A study published in Bioorganic & Medicinal Chemistry Letters reported that certain derivatives of MCPA exhibited neuroprotective effects in cellular models of Parkinson's disease. These findings suggest that MCPA-based compounds could be further developed as potential therapeutic agents for neurodegenerative diseases.

The versatility of 1-(Methoxycarbonyl)piperidine-4-carboxylic acid extends to its use in combinatorial chemistry and high-throughput screening (HTS) platforms. Its modular structure allows for the rapid synthesis of diverse libraries of compounds, which can be screened for various biological activities. This approach has been successfully employed in the discovery of novel inhibitors for specific enzymes and receptors, contributing to the identification of new drug leads.

In addition to its applications in drug discovery, MCPA has also found utility in other areas of chemical research. For example, it has been used as a ligand in coordination chemistry to form complexes with metal ions, which can have applications in catalysis and materials science. The ability to fine-tune the properties of these complexes by modifying the substituents on the piperidine ring makes MCPA an attractive ligand for designing functional materials.

The synthesis of 1-(Methoxycarbonyl)piperidine-4-carboxylic acid can be achieved through several routes, depending on the desired purity and scale. One common method involves the reaction of 4-piperidone with methanol followed by carboxylation to introduce the carboxylic acid group. This synthetic pathway is well-documented and can be optimized for large-scale production, making it suitable for industrial applications.

In conclusion, 1-(Methoxycarbonyl)piperidine-4-carboxylic acid (CAS No. 197585-42-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups make it an excellent candidate for developing novel drugs with diverse therapeutic applications. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field.